Cas no 56308-72-6 (Benzene, 4-bromo-2-fluoro-1-(heptyloxy)-)

• Product Name: Benzene, 4-bromo-2-fluoro-1-(heptyloxy)-
• CAS No: 56308-72-6
• MF: C₁₃H₁₈BrFO
• MW: 289.18382692337
• CID: 349264
• PubChem ID: 19430934
• Update Time: 2025-04-19

Benzene, 4-bromo-2-fluoro-1-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-fluoro-1-(heptyloxy)-
• 4-bromo-2-fluoro-1-heptoxybenzene
• DTXSID80598758
• 56308-72-6
• 4-BROMO-2-FLUORO-1-(HEPTYLOXY)BENZENE
• SCHEMBL8773981

• Inchi： 1S/C13H18BrFO/c1-2-3-4-5-6-9-16-13-8-7-11(14)10-12(13)15/h7-8,10H,2-6,9H2,1H3
• InChI Key： JNRDBMCNNNBVCK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)OCCCCCCC

Computed Properties

• Exact Mass: 288.05254
• Monoisotopic Mass: 288.05251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23